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Compound of Interest

Compound Name: 3-Ethyl-3-methyl-2-pentanol

Cat. No.: B15198077 Get Quote

For researchers, scientists, and professionals in drug development, understanding the nuanced

differences in the physical properties of isomeric alcohols is crucial for applications ranging

from solvent selection to the design of drug delivery systems. This guide provides a

comprehensive comparison of the physical properties of various pentanol and hexanol isomers,

supported by experimental data and detailed methodologies.

The structure of an alcohol, including the arrangement of its carbon skeleton and the position of

the hydroxyl group, significantly influences its physical characteristics. This guide explores

these structure-property relationships through a detailed examination of boiling point, melting

point, density, water solubility, and viscosity of pentanol (C₅H₁₁OH) and hexanol (C₆H₁₃OH)

isomers.

Isomers of Pentanol
Pentanol has eight structural isomers, which are categorized as primary, secondary, or tertiary

alcohols based on the substitution of the carbon atom bonded to the hydroxyl group.

Isomers of Hexanol
Hexanol has a greater number of structural isomers compared to pentanol, leading to a wider

range of physical properties.
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The following tables summarize the key physical properties of various pentanol and hexanol

isomers. These values have been compiled from various chemical databases and literature

sources.

Table 1: Physical Properties of Pentanol Isomers
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Isomer
Structur
e

Type
Boiling
Point
(°C)

Melting
Point
(°C)

Density
(g/cm³)

Water
Solubilit
y ( g/100
mL)

Viscosit
y
(mPa·s)

Pentan-

1-ol

CH₃(CH₂

)₄OH
Primary 138.0 -78 0.814 2.2

3.64 (at

20°C)

Pentan-

2-ol

CH₃CH(

OH)

(CH₂)₂C

H₃

Secondar

y
119.3[1] -73[1] 0.812[1] 4.5[1]

3.470 (at

25°C)[1]

Pentan-

3-ol

(CH₃CH₂

)₂CHOH

Secondar

y
115-116 -8 0.820 5.5

4.1 (at

20°C)

2-

Methylbu

tan-1-ol

CH₃CH₂(

CH₃)CH

CH₂OH

Primary 128.7 -70 0.819 1.7 4.453[2]

3-

Methylbu

tan-1-ol

(CH₃)₂C

HCH₂CH

₂OH

Primary 131.2 -117.2 0.809 2.0
3.86 (at

24°C)[3]

2-

Methylbu

tan-2-ol

CH₃CH₂

C(OH)

(CH₃)₂

Tertiary 102.0 -12 0.805 12.5
3.79 (at

25°C)[4]

3-

Methylbu

tan-2-ol

(CH₃)₂C

HCH(OH

)CH₃

Secondar

y
113.5 -119 0.819 5.3

4.3 (at

20°C)

2,2-

Dimethyl

propan-

1-ol

(CH₃)₃C

CH₂OH
Primary 113-114 52-54 0.812 3.6 -

Table 2: Physical Properties of Hexanol Isomers
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Isomer
Structur
e

Type
Boiling
Point
(°C)

Melting
Point
(°C)

Density
(g/cm³)

Water
Solubilit
y ( g/100
mL)

Viscosit
y
(mPa·s)

Hexan-1-

ol

CH₃(CH₂

)₅OH
Primary 157.5 -47 0.814 0.59

5.4 (at

20°C)

Hexan-2-

ol

CH₃CH(

OH)

(CH₂)₃C

H₃

Secondar

y
138-140 -33 0.811 1.4

5.8 (at

20°C)

Hexan-3-

ol

CH₃CH₂

CH(OH)

(CH₂)₂C

H₃

Secondar

y
135 -74 0.819 1.6

6.2 (at

20°C)

2-

Methylpe

ntan-1-ol

CH₃(CH₂

)₂CH(CH

₃)CH₂OH

Primary 147-148 -108 0.825 0.55 -

3-

Methylpe

ntan-1-ol

CH₃CH₂

CH(CH₃)

CH₂CH₂

OH

Primary 152 -118 0.821 0.8 -

4-

Methylpe

ntan-1-ol

(CH₃)₂C

H(CH₂)₂

CH₂OH

Primary 151 -90 0.813 1.0 -

2-

Methylpe

ntan-2-ol

CH₃(CH₂

)₂C(OH)

(CH₃)₂

Tertiary 121 -103 0.828 3.3 -

3-

Methylpe

ntan-2-ol

CH₃CH₂

CH(CH₃)

CH(OH)

CH₃

Secondar

y
134.3[4] - 0.8307[4] 1.9[4] -
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4-

Methylpe

ntan-2-ol

(CH₃)₂C

HCH₂CH

(OH)CH₃

Secondar

y
131-132 -90 0.808 1.9

5.2 (at

20°C)[5]

2-

Methylpe

ntan-3-ol

(CH₃)₂C

HCH(OH

)CH₂CH₃

Secondar

y
126.5[6] - 0.8243[6] 2.0[6] -

3-

Methylpe

ntan-3-ol

(CH₃CH₂

)₂C(OH)

CH₃

Tertiary 122 -23.6[7] 0.8286[7] 5.5 -

2,2-

Dimethyl

butan-1-

ol

(CH₃)₃C

CH₂CH₂

OH

Primary 136-137 - 0.830 0.75 -

2,3-

Dimethyl

butan-1-

ol

(CH₃)₂C

HCH(CH

₃)CH₂OH

Primary 145 - 0.834 - -

3,3-

Dimethyl

butan-1-

ol

(CH₃)₃C

CH₂CH₂

OH

Primary 143 -60 0.844[8] 0.9 -

2,3-

Dimethyl

butan-2-

ol

(CH₃)₂C

HC(OH)

(CH₃)₂

Tertiary 119-120 14 0.822 4.8 -

3,3-

Dimethyl

butan-2-

ol

(CH₃)₃C

CH(OH)

CH₃

Secondar

y
120.4[9] 5.6[9] 0.8122[9] 2.5[10] -

2-

Ethylbuta

n-1-ol

(CH₃CH₂

)₂CHCH₂

OH

Primary 146.5[11]
-114.7[11

]

0.8326[1

1]
0.4[12] -
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Structure-Property Relationships
The data presented in the tables above illustrates several key relationships between the

molecular structure of the alcohol isomers and their physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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